1-(4-chlorophenyl)-8-ethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(4-chlorophenyl)-8-ethoxy-3-(4-methoxyphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20ClN3O2/c1-3-31-20-12-13-23-21(14-20)25-22(15-27-23)24(16-4-10-19(30-2)11-5-16)28-29(25)18-8-6-17(26)7-9-18/h4-15H,3H2,1-2H3
• InChI Key: MOYSOKYZJQVPCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)OC
• Molecular Formula: C25H20ClN3O2
• Molecular Weight: 429.9 g/mol

Description

1-(4-Chlorophenyl)-8-ethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline, or CEP-4M, is an organic compound used in scientific research. It is a highly versatile compound that has a variety of applications in the laboratory due to its unique properties. CEP-4M has been used in a wide range of studies, from protein interactions to drug discovery. In

Scientific Research Applications

CEP-4M has been used in a wide range of scientific research applications. It has been used to study protein-protein interactions, as well as to identify new drugs and drug targets. CEP-4M has also been used in studies of receptor-ligand interactions and signal transduction pathways. Additionally, CEP-4M has been used to study the structure and function of enzymes, as well as to study the effects of drugs on the nervous system.

Mechanism of Action

Target of Action

The primary targets of the compound “1-(4-chlorophenyl)-8-ethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline” are currently unknown. This compound is a novel derivative of quinoline , and many quinoline derivatives have been reported to display significant anti-proliferative activity . .

Mode of Action

It’s worth noting that many quinoline derivatives have been reported to disrupt cell migration, intercalate dna, inhibit angiogenesis, and induce apoptosis

Biochemical Pathways

Given the potential modes of action mentioned above, it’s possible that this compound could affect pathways related to cell migration, dna replication, angiogenesis, and apoptosis .

Result of Action

Given the potential modes of action mentioned above, it’s possible that this compound could result in disrupted cell migration, altered dna structure, inhibited angiogenesis, and induced apoptosis .

Advantages and Limitations for Lab Experiments

CEP-4M has several advantages for use in laboratory experiments. It is a highly versatile compound that can be used in a wide variety of scientific research applications. Additionally, CEP-4M is relatively inexpensive and easy to synthesize. However, CEP-4M also has some limitations. It is not well-understood and its mechanism of action is not fully understood. Additionally, CEP-4M may have some toxic effects if used in large quantities.

Future Directions

There are a number of potential future directions for CEP-4M research. For example, further research could be conducted to better understand its mechanism of action. Additionally, further research could be conducted to explore its potential applications in drug discovery and development. Additionally, CEP-4M could be studied further to explore its potential toxic effects and to develop methods to reduce or eliminate them. Finally, CEP-4M could be studied further to explore its potential therapeutic applications.

Synthesis Methods

CEP-4M is synthesized through a multi-step process that involves the reaction of 4-chlorophenyl-4-methoxy-1H-pyrazolo[3,4-c]quinoline with 8-ethoxy-3-methoxyphenylmagnesium bromide. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as toluene. The reaction yields CEP-4M as the desired product.

Biochemical Analysis

Biochemical Properties

1-(4-chlorophenyl)-8-ethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain receptor tyrosine kinases (RTKs), which are crucial for cell signaling pathways involved in cell proliferation, migration, and survival . Additionally, this compound can bind to DNA, potentially interfering with DNA replication and transcription processes .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to induce apoptosis in cancer cells by upregulating pro-apoptotic proteins such as Bax and downregulating anti-apoptotic proteins like Bcl-2 . This compound also affects cell signaling pathways, including the VEGFR-2 pathway, which is essential for angiogenesis . Furthermore, it influences gene expression and cellular metabolism, leading to altered cellular functions .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, including enzymes and receptors, leading to their inhibition or activation . For example, it inhibits VEGFR-2, a key receptor involved in angiogenesis, thereby preventing the formation of new blood vessels in tumors . Additionally, this compound can intercalate into DNA, disrupting the normal function of nucleic acids and affecting gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. The compound exhibits stability under various conditions, but it may degrade over extended periods . Long-term studies have shown that it can have sustained effects on cellular functions, including prolonged inhibition of cell proliferation and induction of apoptosis . These temporal effects are crucial for understanding the potential therapeutic applications of this compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been observed to have minimal toxic effects while effectively inhibiting tumor growth . At higher doses, toxic or adverse effects may occur, including hepatotoxicity and nephrotoxicity . These dosage-dependent effects are essential for determining the therapeutic window and safety profile of the compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It is metabolized by liver enzymes, including cytochrome P450 enzymes, which facilitate its biotransformation into active or inactive metabolites . These metabolic pathways can influence the compound’s efficacy and toxicity, as well as its overall pharmacokinetic profile .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . This compound can accumulate in certain tissues, including the liver and kidneys, where it may exert its pharmacological effects . Understanding its transport and distribution is crucial for optimizing its therapeutic potential and minimizing adverse effects.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function . It has been found to localize in the nucleus, where it can interact with DNA and affect gene expression . Additionally, it may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications .